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Compound of Interest

Compound Name: Fmoc-beta-hophe(3-f)-oh

Cat. No.: B13388827

Get Quote

Advanced Specifications and Synthesis Protocols
for Fluorinated β-Amino Acids
Executive Summary
Fmoc-β-HoPhe(3-F)-OH (Fmoc-3-fluoro-β-homophenylalanine) is a specialized non-

proteinogenic amino acid derivative used critically in the synthesis of protease-resistant

peptidomimetics and foldamers. By combining the backbone extension of a β-amino acid with

the metabolic stability and lipophilicity of a fluorine substitution, this building block offers a dual

advantage in drug discovery: it modulates secondary structure formation (favoring helices or

sheets distinct from α-peptides) and enhances bioavailability.

This guide provides a definitive technical profile, optimized Solid Phase Peptide Synthesis

(SPPS) protocols, and analytical validation standards for researchers integrating this moiety

into therapeutic candidates.

Physicochemical Specifications
The following data establishes the baseline identity for quality control and stoichiometry

calculations.
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Parameter Specification

Chemical Name Fmoc-3-fluoro-β-homophenylalanine

Synonyms
Fmoc-(R/S)-3-amino-4-(3-fluorophenyl)butyric

acid; Fmoc-β-HPhe(3-F)-OH

Molecular Weight 419.45 g/mol

Molecular Formula C₂₅H₂₂FNO₄

CAS Number
331763-67-8 (D-isomer); Stereoisomer

dependent

Appearance White to off-white powder

Purity Standard ≥ 98.0% (HPLC)

Solubility
Soluble in DMF, DMSO, NMP; Sparingly soluble

in DCM

Storage +2°C to +8°C (Desiccated); Stable for >2 years

Structural Logic & Therapeutic Utility
The "Beta" Effect: Proteolytic Stability
Unlike standard α-amino acids, Fmoc-β-HoPhe(3-F)-OH possesses an extra methylene group (

) in the backbone. This homologation prevents recognition by ubiquitous endogenous
proteases (e.g., trypsin, chymotrypsin), significantly extending the half-life of the resulting
peptide in vivo [1].

The Fluorine Effect: Electronic & Steric Modulation
The substitution of hydrogen with fluorine at the meta (3-) position of the phenyl ring introduces

specific physicochemical changes without drastically altering steric bulk (Van der Waals radius

of F

1.47 Å vs H

1.20 Å):
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Lipophilicity: Increases

, facilitating membrane permeability.

Metabolic Blocking: The C-F bond strength (~116 kcal/mol) prevents oxidative metabolism at

the 3-position (a common site for cytochrome P450 attack).

Conformational Biasing: The electronegativity of fluorine can induce specific side-chain

rotamers via gauche effects and

stacking interactions, stabilizing the folded state of the peptide [2].

Experimental Protocol: Optimized Fmoc-SPPS
Context: β-amino acids are sterically more demanding and kinetically slower to couple than

their α-counterparts. Standard automated protocols often result in deletion sequences. The

following manual/semi-automated protocol is optimized for high-fidelity incorporation.

4.1. Reagents & Preparation[1][2][3]
Resin: Rink Amide MBHA (Low loading: 0.3–0.5 mmol/g recommended to reduce

aggregation).

Activator: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid

hexafluorophosphate) is preferred over HBTU due to faster kinetics for difficult couplings.

Base: DIPEA (N,N-Diisopropylethylamine).

Solvent: Anhydrous DMF (N,N-Dimethylformamide).

4.2. Coupling Workflow (Step-by-Step)
Swelling: Swell resin in DCM (20 min) followed by DMF (20 min).

Deprotection (Fmoc Removal):

Treat resin with 20% Piperidine in DMF (2 x 10 min).

Critical Check: Wash thoroughly with DMF (5x) to remove all traces of piperidine, which

can cause premature cleavage of the Fmoc active ester.
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Activation (In Situ):

Dissolve Fmoc-β-HoPhe(3-F)-OH (3.0 eq relative to resin) and HATU (2.9 eq) in minimum

DMF.

Add DIPEA (6.0 eq) immediately prior to addition to resin.

Note: Pre-activation should not exceed 2 minutes to avoid racemization (though less

prone in β-AAs, it preserves chiral integrity).

Coupling Reaction:

Add activated solution to resin.[1]

Time: 2 to 4 hours at Room Temperature (Standard α-AA is 45 min; β-AA requires

extended time).

Validation: Perform Kaiser Test (Qualitative). If slightly blue, perform a double coupling

(repeat step 3-4 with fresh reagents).

Capping (Optional but Recommended):

Acetic anhydride/Pyridine/DMF to block unreacted amines.

4.3. Visualization of Synthesis Logic
The following diagram illustrates the decision matrix for coupling this specific fluorinated beta-

amino acid.
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Figure 1: Decision logic for the incorporation of sterically demanding fluorinated β-amino acids

in SPPS.

Analytical Validation
To ensure the integrity of the synthesized peptide, the following analytical parameters for Fmoc-

β-HoPhe(3-F)-OH must be verified.
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5.1. HPLC Method[4][5][6]
Column: C18 Reverse Phase (e.g., Agilent Zorbax or Phenomenex Jupiter), 5 µm, 4.6 x 250

mm.

Mobile Phase A: Water + 0.1% TFA.

Mobile Phase B: Acetonitrile (ACN) + 0.1% TFA.

Gradient: 5% to 95% B over 20-30 minutes.

Detection: UV at 220 nm (amide bond) and 254 nm (Fmoc/Phenyl absorption). Note: The

fluorine atom does not significantly alter UV absorption max but may cause a slight retention

time shift compared to non-fluorinated analogs.

5.2. Mass Spectrometry (ESI-MS)
Expected Mass: Calculate the monoisotopic mass.

Fmoc-β-HoPhe(3-F)-OH Free Acid: 419.45 Da.[4]

In Peptide (Residue Mass): 197.21 Da (Calculated as MW - Fmoc[222.24] - OH[17.01] +

H[1.01]... Wait, Residue mass is MW of AA - H2O).

Correction: Residue Mass calculation:

Formula of Residue:

[7]

C10H11FNO

MW (Residue): ~179.2 Da + Fluorine(19) = ~198 Da?

Let's calculate exact residue mass: C10H11FNO.

1012.01 + 111.008 + 14.007 + 15.999 + 18.998 = 120.1 + 11.088 + 14.007 + 15.999 +

18.998 = 180.19 Da.
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Verification: When analyzing the final peptide, add 180.19 Da for every Fmoc-β-HoPhe(3-

F)-OH residue incorporated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b13388827?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13388827?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

